N-[2-(1H-imidazol-4-yl)ethyl]-2-(2-methoxyethyl)-1,3-dioxo-2,3-dihydro-1H-isoindole-5-carboxamide

Specification

• Molecular Formula: C17H18N4O4
• Molecular Weight: 342.35 g/mol
• IUPAC Name: N-[2-(1H-imidazol-5-yl)ethyl]-2-(2-methoxyethyl)-1,3-dioxoisoindole-5-carboxamide
• Standard InChI: InChI=1S/C17H18N4O4/c1-25-7-6-21-16(23)13-3-2-11(8-14(13)17(21)24)15(22)19-5-4-12-9-18-10-20-12/h2-3,8-10H,4-7H2,1H3,(H,18,20)(H,19,22)
• Standard InChI Key: AUOLQZQULZBFBA-UHFFFAOYSA-N
• Canonical SMILES: COCCN1C(=O)C2=C(C1=O)C=C(C=C2)C(=O)NCCC3=CN=CN3

Introduction

This compound is a synthetic molecule characterized by:

• Imidazole group: A five-membered aromatic ring containing two nitrogen atoms, often associated with biological activity.

• Isoindole-dione core: A bicyclic structure commonly found in pharmacologically active molecules.

• Methoxyethyl side chain: Enhances solubility and may influence bioavailability.

Structural Features

Functional Group	Role
Imidazole	Potential for enzyme binding and biological activity
Isoindole-dione	Structural rigidity and interaction with biological targets
Methoxyethyl group	Improves solubility and pharmacokinetic properties

Synthesis

The synthesis of this compound likely involves:

• Formation of the isoindole-dione core via cyclization reactions.

• Introduction of the imidazole group through alkylation or condensation.

• Addition of the methoxyethyl side chain using nucleophilic substitution.

Potential Applications

Given its structural components, this compound may exhibit:

• Pharmacological activity: Imidazole derivatives are known for antimicrobial, antifungal, and anticancer properties.

• Enzyme inhibition: The imidazole ring can mimic histidine residues in proteins, potentially inhibiting enzymes.

• Drug development: The methoxyethyl group suggests potential for good bioavailability.

Research Gaps

Further studies are required to:

• Elucidate its pharmacodynamics and pharmacokinetics.

• Assess its toxicity and safety profile.

• Investigate its efficacy in biological assays.

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